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Compound of Interest

Compound Name: UBS109

Cat. No.: B15541339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of UBS109, a synthetic curcumin analog, in in vitro cell culture experiments. UBS109 has

demonstrated significant potential as an anti-cancer agent, primarily through its inhibitory

effects on the NF-κB signaling pathway.

Introduction to UBS109
UBS109 is a synthetic analog of curcumin, designed to overcome the limitations of natural

curcumin, such as low solubility and poor bioavailability. It has shown potent cytotoxic effects

against a variety of cancer cell lines, including those of the breast, pancreas, and head and

neck. The primary mechanism of action of UBS109 is the inhibition of the Nuclear Factor-kappa

B (NF-κB) signaling pathway, a key regulator of cellular processes involved in inflammation, cell

survival, and proliferation.

Data Presentation: In Vitro Efficacy of UBS109
The following table summarizes the available quantitative data on the cytotoxic effects of

UBS109 on various cancer cell lines.
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Cell Line Cancer Type Concentration Effect Reference

MDA-MB-231 Breast Cancer 1.25 µM 100% cell death [1]

Pancreatic

Cancer Cell

Lines

(unspecified)

Pancreatic

Cancer
0.25 µM 100% inhibition [1]

Note: While specific IC50 values for a broad range of cell lines are not readily available in the

public domain, the data above indicates the high potency of UBS109. Researchers are

encouraged to perform dose-response studies to determine the precise IC50 for their specific

cell line of interest.

Signaling Pathway of UBS109 Action
UBS109 exerts its anti-cancer effects by targeting the NF-κB signaling pathway. The diagram

below illustrates the key steps in this pathway and the point of intervention by UBS109.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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